Cas no 1501475-18-8 (3-Pentanol, 5-amino-1,1-dimethoxy-3-methyl-)

• Product Name: 3-Pentanol, 5-amino-1,1-dimethoxy-3-methyl-
• CAS No: 1501475-18-8
• MF: C₈H₁₉NO₃
• MW: 177.241362810135
• CID: 5272901
• Update Time: 2025-07-17

3-Pentanol, 5-amino-1,1-dimethoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-amino-1,1-dimethoxy-3-methylpentan-3-ol
• 3-Pentanol, 5-amino-1,1-dimethoxy-3-methyl-

• Inchi： 1S/C8H19NO3/c1-8(10,4-5-9)6-7(11-2)12-3/h7,10H,4-6,9H2,1-3H3
• InChI Key： VUUIKMWGLLOOOL-UHFFFAOYSA-N
• SMILES： OC(C)(CCN)CC(OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 117
• XLogP3: -0.6
• Topological Polar Surface Area: 64.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 3-Pentanol, 5-amino-1,1-dimethoxy-3-methyl-

Comprehensive Overview of 3-Pentanol, 5-amino-1,1-dimethoxy-3-methyl- (CAS No. 1501475-18-8)

3-Pentanol, 5-amino-1,1-dimethoxy-3-methyl- (CAS No. 1501475-18-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and fine chemical synthesis. This compound, characterized by its unique amino and dimethoxy functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, which includes a 3-methyl substituent, contributes to its distinct chemical properties, making it a valuable asset in modern synthetic chemistry.

The growing interest in 3-Pentanol, 5-amino-1,1-dimethoxy-3-methyl- can be attributed to its potential applications in drug discovery and material science. Researchers are particularly intrigued by its role in the development of novel bioactive compounds, as its amino group can facilitate interactions with biological targets. Additionally, the dimethoxy moiety enhances its solubility and stability, which are critical factors in formulation development. These attributes align with current trends in green chemistry and sustainable synthesis, where efficiency and environmental impact are paramount.

In the context of search engine optimization (SEO) and user queries, 3-Pentanol, 5-amino-1,1-dimethoxy-3-methyl- is often searched alongside terms like "synthetic intermediates," "pharmaceutical building blocks," and "amino alcohol derivatives." These long-tail keywords reflect the compound's relevance in niche markets. Furthermore, questions such as "What are the applications of 5-amino-1,1-dimethoxy-3-methyl-3-pentanol?" or "How is CAS 1501475-18-8 used in drug development?" highlight the need for detailed, accessible information. Addressing these queries with accurate, well-structured content can improve visibility and engagement.

From a technical perspective, the synthesis of 3-Pentanol, 5-amino-1,1-dimethoxy-3-methyl- involves multi-step reactions, often starting from readily available precursors. The incorporation of protective groups and selective oxidation steps ensures high yield and purity, which are essential for industrial-scale production. Recent advancements in catalytic methods have further optimized its synthesis, reducing waste and energy consumption. These innovations resonate with the broader push toward sustainable chemical manufacturing, a topic of high interest among stakeholders.

The safety profile of 3-Pentanol, 5-amino-1,1-dimethoxy-3-methyl- is another area of focus. While it is not classified as a hazardous substance, proper handling and storage are recommended to maintain its integrity. This aligns with industry standards and regulatory requirements, which emphasize risk assessment and compliance. By adhering to these guidelines, manufacturers and researchers can ensure safe and effective use of this compound in various applications.

In conclusion, 3-Pentanol, 5-amino-1,1-dimethoxy-3-methyl- (CAS No. 1501475-18-8) represents a fascinating intersection of chemistry and innovation. Its unique structure and functional groups make it a valuable tool in organic synthesis, while its potential applications in pharmaceuticals and agrochemicals continue to drive research. By leveraging SEO-friendly content and addressing user queries, this overview aims to provide a comprehensive resource for professionals and enthusiasts alike.